![molecular formula C10H9F2N3O B2464626 6-(1,1-Difluoro-2-pyrazol-1-ylethyl)pyridin-3-ol CAS No. 2309460-76-0](/img/structure/B2464626.png)
6-(1,1-Difluoro-2-pyrazol-1-ylethyl)pyridin-3-ol
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Description
6-(1,1-Difluoro-2-pyrazol-1-ylethyl)pyridin-3-ol is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyridine derivative that contains a pyrazole moiety, which makes it a unique and versatile molecule.
Scientific Research Applications
Synthesis and Structural Studies
- Compounds similar to 6-(1,1-Difluoro-2-pyrazol-1-ylethyl)pyridin-3-ol, such as 6-(pyrazol-1-yl)pyrazolo[3,4-b]pyridin-3-ol, have been synthesized from 2,6-dichloro-4-methylnicotinonitrile. These compounds exist as the 3-hydroxy tautomer, and their structures have been studied in detail through X-ray diffraction methods (Wu et al., 2012).
Applications in Light-Emitting Diodes (OLEDs)
Pyrazolylpyridine derivatives, including structures similar to the queried compound, have been utilized in the synthesis of multi-functional spin-crossover switches and in the incorporation of emissive f-element podand centres into biomedical sensors. These compounds have also been used in the self-assembly of functional soft materials, surface structures, and in catalysis (Halcrow, 2014).
Notably, pyrazole chelates similar to the compound have been synthesized and employed in the development of OLEDs. These Pt(II) complexes have demonstrated distinctive packing arrangements, mechanoluminescence, and concentration-dependent photoluminescence, contributing significantly to the advancement in OLED technology (Huang et al., 2013).
Electroluminescence and Phosphorescence
- Derivatives of pyrazolylpyridine, which are structurally related to the compound, have been synthesized for use in iridium(III) complexes. These complexes have been instrumental in achieving high efficiency in orange-red OLEDs, demonstrating high external quantum efficiency, luminance, and photoluminescent emissions. This research highlights the potential of such compounds in enhancing OLED performance (Su et al., 2021).
Properties
IUPAC Name |
6-(1,1-difluoro-2-pyrazol-1-ylethyl)pyridin-3-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9F2N3O/c11-10(12,7-15-5-1-4-14-15)9-3-2-8(16)6-13-9/h1-6,16H,7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHWFJPCRKFEHMK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)CC(C2=NC=C(C=C2)O)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9F2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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